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Compound of Interest

Compound Name: N-Hexanoyl-L-phenylalanine

Cat. No.: B15483360

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of N-
Hexanoyl-L-phenylalanine. The following procedures are based on best practices for handling
similar acylated amino acids and are intended to ensure the safety of laboratory personnel and
minimize environmental impact. Due to the absence of a specific Safety Data Sheet (SDS) for
N-Hexanoyl-L-phenylalanine, these guidelines have been synthesized from data on closely
related compounds, including L-phenylalanine and other N-acyl-L-phenylalanine derivatives.

Summary of Key Disposal and Safety Information

Proper disposal of N-Hexanoyl-L-phenylalanine should always be in accordance with local,
state, and federal regulations. As a general principle for non-hazardous laboratory chemicals,
small quantities can often be disposed of down the drain with copious amounts of water, while
larger quantities should be collected and disposed of as chemical waste. Always consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of N-Hexanoyl-L-
phenylalanine and related compounds. This data is essential for assessing the potential
hazards and environmental fate of the compound.
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N-Hexanoyl-L-  N-Octanoyl-L- N-Acetyl-L- L-
Property phenylalanine phenylalanine phenylalanine Phenylalanine
(Predicted) (Computed) (Experimental) (Experimental)
Molecular
Ci15H21NOs3 C17H25NO3 C11H13NOs CoH11NO2
Formula
Molecular Weight  263.33 g/mol 291.4 g/mol 207.23 g/mol [1] 165.19 g/mol
_ _ Data not Data not
Melting Point _ _ 171 - 173 °C[1] 270 - 275 °C
available available
N Predicted to be Data not
Water Solubility ] Soluble 16.5g/L at 20 °C
low to moderate available
logP (Octanol- )
- Predicted to be
Water Partition 4.1]2] 0.93[1] -1.38

. >1
Coefficient)

Experimental Protocols for Safe Disposal

The following step-by-step procedures are recommended for the disposal of N-Hexanoyl-L-
phenylalanine waste. These protocols are designed to be general and should be adapted to
the specific requirements of your laboratory and institution.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing the appropriate PPE.[3]
o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: Laboratory coat.

Step 2: Waste Segregation

Properly segregate waste to ensure safe and compliant disposal.

e Solid Waste:
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o Collect unused or expired N-Hexanoyl-L-phenylalanine powder in a clearly labeled,
sealed container.

o Label the container "Non-hazardous Chemical Waste" and include the full chemical name.

o Store the container in a designated chemical waste accumulation area.

e Liquid Waste (Aqueous Solutions):

o

For dilute agueous solutions (<1% w/v), check with your local EHS for approval for drain
disposal. If approved, flush with at least 20 times the volume of water.

o

For concentrated solutions or solutions containing other hazardous materials, collect in a
labeled, sealed container.

Label the container with the full chemical name and concentration.

o

[¢]

Store in the designated chemical waste accumulation area.
o Contaminated Labware:

o Disposable items (e.g., weigh boats, pipette tips) heavily contaminated with N-Hexanoyl-
L-phenylalanine should be placed in the solid chemical waste container.

o Rinse non-disposable glassware with a suitable solvent (e.g., ethanol or acetone) and
collect the rinsate as chemical waste. Then wash as usual.

Step 3: Final Disposal

Coordinate with your institution's EHS department for the final pickup and disposal of the
collected chemical waste. Do not attempt to incinerate or dispose of chemical waste through
regular trash.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal
route for N-Hexanoyl-L-phenylalanine waste.
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N-Hexanoyl-L-phenylalanine Disposal Workflow

Start: N-Hexanoyl-L-phenylalanine Waste Generated

Identify Waste Type

Solid Labware

Solid (Powder) Liquid (Solution) Contaminated Labware
Reusable Disposable
\ \
Check Concentration Reusable Glassware Disposable Labware
\ 4
Collect in Labeled, Sealed Container <1% Aqueous >1% or Organic
\
Dilute Aqueous Solution (<1%) Rinse with Solvent
Y \
Concentrated or Organic Solvent Solution Dispose in Solid Waste Container
\d \4
Consult EHS for Drain Disposal Approval Collect Rinsate as Liquid Waste
Not Approved
Yy Y
Flush with Copious Water Collect in Labeled, Sealed Container

Y
A

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Disposal decision workflow for N-Hexanoyl-L-phenylalanine.
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Disclaimer: This information is provided for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the relevant Safety Data Sheet (SDS) if
available. The user assumes all responsibility for compliance with applicable laws and
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Acetyl-L-phenylalanine | C11H13NO3 | CID 74839 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. N-Octanoyl-L-phenylalanine | C17H25NO3 | CID 14626367 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Proper Disposal Procedures for N-Hexanoyl-L-
phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483360#n-hexanoyl-l-phenylalanine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

